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Compound of Interest

Compound Name: 2,2-Dimethylhept-3-ene

Cat. No.: B12509615

Get Quote

Introduction
(Z)-2,2-Dimethylhept-3-ene is a trisubstituted alkene characterized by a cis configuration of

the substituents about the carbon-carbon double bond. The presence of a sterically demanding

tert-butyl group adjacent to the double bond introduces significant steric hindrance, influencing

its reactivity and synthetic accessibility. While its E-isomer is more commonly documented, the

Z-isomer represents a challenging synthetic target. The geometric configuration of alkenes is a

critical determinant of the biological activity in many pharmaceutical compounds and natural

products.[1][2] Thermodynamically less stable Z-alkenes often exhibit unique and potent

bioactivity, making the development of stereoselective synthetic routes to access them a key

focus in medicinal chemistry and drug discovery.[1] This guide provides a comprehensive

overview of (Z)-2,2-Dimethylhept-3-ene, including its chemical identity, stereoselective

synthesis, and potential applications for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
The unequivocal identification of a chemical entity is paramount for scientific rigor. This section

details the nomenclature and physicochemical properties of (Z)-2,2-Dimethylhept-3-ene.
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IUPAC Name and CAS Number
IUPAC Name: (Z)-2,2-Dimethylhept-3-ene[3]

Synonyms: (3Z)-2,2-dimethylhept-3-ene, cis-2,2-Dimethyl-3-heptene

CAS Number: A specific CAS Registry Number for the (Z)-isomer is not readily found in

major chemical databases. The CAS number for the (E)-isomer is 19550-75-5.[4] The lack of

a dedicated CAS number for the Z-isomer suggests it is less common or has been less

extensively studied than its trans-counterpart.

Physicochemical Properties
Quantitative data for (Z)-2,2-Dimethylhept-3-ene is not widely available. However, we can

predict its properties based on its structure and data from similar compounds.

Property
Value
(Predicted/Estimated)

Source/Basis

Molecular Formula C₉H₁₈ -

Molecular Weight 126.24 g/mol [3]

Appearance Colorless liquid
General property of similar

alkenes

Boiling Point ~120-125 °C
Estimated based on isomers

and similar alkenes

Density ~0.73 g/cm³
Estimated based on isomers

and similar alkenes

Solubility
Insoluble in water; Soluble in

organic solvents

General property of

hydrocarbons

Stereoselective Synthesis of (Z)-2,2-Dimethylhept-3-
ene
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The synthesis of sterically hindered Z-alkenes such as (Z)-2,2-Dimethylhept-3-ene presents a

significant challenge due to the thermodynamic preference for the E-isomer. The key

retrosynthetic disconnection for this molecule involves the formation of the C3-C4 double bond,

suggesting an olefination reaction between a three-carbon and a six-carbon fragment. The

most logical precursors are 3,3-dimethyl-2-butanone (pinacolone) and a propyl ylide or

equivalent.

Two primary methodologies are considered for this Z-selective transformation: the Wittig

reaction and the Julia-Kocienski olefination.

The Wittig Reaction: A Classic Approach to Z-Alkenes
The Wittig reaction is a cornerstone of alkene synthesis, renowned for its ability to form a

carbon-carbon double bond from a carbonyl compound and a phosphonium ylide.[5][6] For the

synthesis of Z-alkenes, non-stabilized ylides are typically employed.[7][8]

The proposed synthesis of (Z)-2,2-Dimethylhept-3-ene via the Wittig reaction would involve

the reaction of pinacolone with propyltriphenylphosphonium ylide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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